Cas no 850568-60-4 (2-Amino-4-carboxylphenylboronic acid , hydrochloride)

2-Amino-4-carboxylphenylboronic acid hydrochloride is a boronic acid derivative featuring both amino and carboxyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The hydrochloride salt form enhances its stability and solubility in aqueous solutions, facilitating its use in Suzuki-Miyaura cross-coupling reactions for constructing biaryl compounds. The presence of ortho-substituted amino and carboxyl groups allows for selective functionalization and chelation, which is valuable in catalyst design and drug development. This compound is particularly useful in the synthesis of bioactive molecules, such as protease inhibitors and receptor-targeting agents, due to its ability to form stable boronate complexes with diols and other nucleophiles. Its high purity and well-defined structure ensure reliable performance in research and industrial processes.
2-Amino-4-carboxylphenylboronic acid , hydrochloride structure
850568-60-4 structure
Product Name:2-Amino-4-carboxylphenylboronic acid , hydrochloride
CAS No:850568-60-4
MF:C7H9BClNO4
MW:217.414661169052
MDL:MFCD06656012
CID:719984
PubChem ID:44118769
Update Time:2025-07-02

2-Amino-4-carboxylphenylboronic acid , hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-boronobenzoic acid hydrochloride
    • 3-Amino-4-Boronobenzoic Acid,Hcl
    • 2-Amino-4-carboxybenzeneboronic acid hydrochloride
    • 2-Amino-4-carboxylphenylboronic acid , HCl
    • Benzoic acid,3-amino-4-borono-, hydrochloride (9CI)
    • OR1934
    • (2-AMINO-4-CARBOXY)BENZENEBORONIC ACID HYDROCHLORIDE
    • 3-AMINO-4-BORONOBENZOIC ACID, HCL
    • 3-Amino-4-boronobenzoic acid,hydrochloride
    • 2-Amino-4-carboxybenzeneboronic acid hydrochloride 96%
    • 2-Amino-4-carboxybenzeneboronic
    • 3-aMino-4-(dihydroxyboranyl)benzoic acid hydrochloride
    • 2-Amino-4-carboxybenzeneboronicacidhydrochloride96%
    • CS-0173998
    • DTXSID70656977
    • BS-24292
    • 3-amino-4-boronobenzoic acid;hydrochloride
    • 2-Amino-4-carboxylphenylboronic acid HCl
    • AB25438
    • 3-Amino-4-boronobenzoic acid--hydrogen chloride (1/1)
    • MFCD06656012
    • AKOS015893561
    • 2-Amino-4-carboxylphenylboronic acid, HCl
    • 3-Amino-4-boronobenzoic acid, hydrochloride
    • C7H9BClNO4
    • 2-Amino-4-carboxylphenylboronic acid hydrochloride
    • 850568-60-4
    • 3-Amino-4-boronobenzoicacidhydrochloride
    • 2-Amino-4-carboxylphenylboronic acid , hydrochloride
    • MDL： MFCD06656012
    • Inchi： 1S/C7H8BNO4.ClH/c9-6-3-4(7(10)11)1-2-5(6)8(12)13;/h1-3,12-13H,9H2,(H,10,11);1H
    • InChI Key： ZRENJNMVSRNRES-UHFFFAOYSA-N
    • SMILES： C(C1C=CC(B(O)O)=C(N)C=1)(=O)O.Cl

Computed Properties

  • Exact Mass: 217.03100
  • Monoisotopic Mass: 217.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Melting Point: >300
  • Boiling Point: 490.6°C at 760 mmHg
  • Flash Point: 250.5°C
  • PSA: 103.78000
  • LogP: 0.03000

2-Amino-4-carboxylphenylboronic acid , hydrochloride Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

2-Amino-4-carboxylphenylboronic acid , hydrochloride Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Amino-4-carboxylphenylboronic acid , hydrochloride Pricemore >>

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